Cas no 2104373-51-3 (1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde
• CAS No: 2104373-51-3
• MF: C₁₀H₁₄F₂O
• MW: 188.214370250702
• CID: 6055673
• PubChem ID: 165557663
• Update Time: 2025-06-08

1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde
• 1-[(2,2-difluorocyclopropyl)methyl]cyclopentane-1-carbaldehyde
• EN300-1621419
• 2104373-51-3

• Inchi： 1S/C10H14F2O/c11-10(12)6-8(10)5-9(7-13)3-1-2-4-9/h7-8H,1-6H2
• InChI Key： MPKYCMUARKZVHN-UHFFFAOYSA-N
• SMILES： FC1(CC1CC1(C=O)CCCC1)F

Computed Properties

• Exact Mass: 188.10127139g/mol
• Monoisotopic Mass: 188.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(2,2-Difluorocyclopropyl)methylcyclopentane-1-carbaldehyde (CAS No. 2104373-51-3)

1-(2,2-Difluorocyclopropyl)methylcyclopentane-1-carbaldehyde (CAS No. 2104373-51-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This aldehyde derivative features a unique difluorocyclopropyl moiety, which enhances its reactivity and potential applications in drug discovery and fine chemical synthesis. Researchers are increasingly exploring its utility as a building block for bioactive molecules, driven by the growing demand for fluorinated compounds in pharmaceuticals.

The structural complexity of 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its cyclopentane-carbaldehyde backbone provides a versatile platform for further functionalization, enabling the creation of derivatives with tailored properties. This aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. The incorporation of fluorine atoms further enhances the compound's metabolic stability, a critical factor in drug design.

In recent years, the scientific community has focused on the role of fluorinated aldehydes in catalysis and asymmetric synthesis. CAS No. 2104373-51-3 has been investigated for its potential in organocatalysis, particularly in reactions involving C-C bond formation. Its electron-withdrawing difluorocyclopropyl group can influence reaction kinetics, offering advantages in stereoselective transformations. These properties are highly relevant to industries developing chiral intermediates for high-value chemicals.

Another area of interest is the compound's application in material science. The difluorocyclopropyl unit contributes to thermal stability and lipophilicity, making it suitable for designing advanced polymers and coatings. With the rise of smart materials, researchers are exploring how such fluorinated building blocks can improve performance in electronic devices and biocompatible surfaces. This aligns with searches for "fluorinated polymers in electronics" and "high-performance materials," which are trending topics in scientific literature.

The synthesis of 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde typically involves multistep organic reactions, including cyclopropanation and aldehyde functionalization. Optimizing these processes is a key focus for chemists aiming to improve atom economy and reduce waste. Given the emphasis on sustainable chemistry, methodologies like flow chemistry and microwave-assisted synthesis are being evaluated to enhance the production efficiency of this compound.

From a commercial perspective, CAS No. 2104373-51-3 is gaining traction as a high-purity intermediate for contract research organizations (CROs) and pharmaceutical developers. Its relevance to fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs) has spurred inquiries about its availability and scalability. Suppliers catering to the fine chemicals market are increasingly listing this compound to meet the demand for innovative synthons.

In conclusion, 1-(2,2-difluorocyclopropyl)methylcyclopentane-1-carbaldehyde (CAS No. 2104373-51-3) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials, combined with the strategic incorporation of fluorine, positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing challenges like drug resistance and material durability will likely expand, reinforcing its importance in contemporary chemistry.